Cas no 2034583-97-4 (4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide)

• Product Name: 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide
• CAS No: 2034583-97-4
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 5353738
• Update Time: 2025-06-10

4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)butanamide
• 4-phenyl-N-pyrazolo[1,5-a]pyrimidin-6-ylbutanamide
• 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide

• Inchi： 1S/C16H16N4O/c21-16(8-4-7-13-5-2-1-3-6-13)19-14-11-17-15-9-10-18-20(15)12-14/h1-3,5-6,9-12H,4,7-8H2,(H,19,21)
• InChI Key： HEBRSFFAVBPMJC-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC=CC=1)NC1C=NC2=CC=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3

Additional information on 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide

Introduction to 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide (CAS No. 2034583-97-4)

The compound 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide (CAS No. 2034583-97-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule integrates a pyrazolo[1,5-a]pyrimidine core, which is known for its versatile biological activities, with a phenyl substituent and a butanamide moiety, enhancing its interactability with biological targets.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine scaffolds in drug discovery. These heterocycles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the phenyl group in 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide contributes to its binding affinity and specificity towards certain enzymes and receptors. Moreover, the butanamide part of the molecule introduces a polar functional group that can facilitate interactions with polar regions of biological targets, thereby modulating their activity.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide have been driven by the need for innovative therapeutic agents. The compound’s unique structural features make it a promising candidate for further exploration in various disease models. For instance, preliminary in vitro studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. These findings align with the broader trend in medicinal chemistry towards designing molecules that can selectively target pathological pathways.

The development of 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide also underscores the growing importance of computational chemistry and high-throughput screening in accelerating drug discovery processes. Advanced computational methods have enabled researchers to predict the binding modes and potential interactions of this compound with biological targets, thereby streamlining the optimization process. This approach has not only reduced the time required for lead identification but also improved the efficiency of subsequent experimental validation.

From a synthetic perspective, the preparation of 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic strategies. The integration of the pyrazolo[1,5-a]pyrimidine core with the phenyl and butanamide groups requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly valuable in constructing the complex heterocyclic framework of this molecule. These synthetic methodologies not only highlight the advancements in organic chemistry but also pave the way for similar approaches in developing other bioactive compounds.

The pharmacological evaluation of 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide has revealed intriguing properties that warrant further investigation. In cell-based assays, this compound has demonstrated potential as an inhibitor of certain enzymatic pathways relevant to inflammation and tumor growth. The exact mechanisms by which it exerts its effects are still under exploration, but initial findings suggest that it may modulate signaling cascades involved in these processes. Such insights are crucial for understanding its therapeutic potential and for guiding future structural modifications.

One particularly exciting aspect of studying 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide is its potential for developing combination therapies. By leveraging its unique chemical properties, this compound could be paired with existing drugs to enhance therapeutic outcomes or to overcome resistance mechanisms observed in various diseases. The ability to design molecules that can synergize with other agents is a cornerstone of modern drug development strategies aimed at improving patient care.

The regulatory and safety aspects associated with 4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide are also critical considerations during its development phase. Rigorous preclinical testing is essential to assess its toxicity profile and pharmacokinetic properties before moving into clinical trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are necessary to ensure that this compound meets stringent safety standards while maintaining its therapeutic efficacy.

In conclusion,4-phenyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}butanamide (CAS No. 2034583-97-4) exemplifies the innovative spirit driving contemporary medicinal chemistry research. Its unique structural composition and promising biological activities position it as a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound,4-phenoxy N-pyrazolopyrimidinylation butamides, it is expected to contribute significantly to advancements in therapeutic interventions across multiple disease areas.